1'-(1,3-benzothiazol-6-ylcarbonyl)-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: 1,3-benzothiazol-6-yl-(5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl)methanone
• InChI: InChI=1S/C19H21N5OS/c1-23-7-4-15-17(21-11-20-15)19(23)5-8-24(9-6-19)18(25)13-2-3-14-16(10-13)26-12-22-14/h2-3,10-12H,4-9H2,1H3,(H,20,21)
• InChI Key: GBSCBGFWDJTAQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C13CCN(CC3)C(=O)C4=CC5=C(C=C4)N=CS5)N=CN2
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

Synthesis Analysis

The synthesis of related spiro compounds involves 1,3-dipolar cycloaddition reactions. For example, a series of novel spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives were synthesized via this method. The generated azomethine ylides from isatin/N-substituted isatin and secondary amino acids reacted with dipolarophiles to yield derivatives in good yields, confirming the versatility of this synthetic route for producing complex spiro structures (Poomathi et al., 2015).